BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the PAR1
Agonist Peptide: TFLLR-NH2

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: TFLLR-NH2
Cat. No.: B15569648
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pentapeptide TFLLR-
NH2, a selective and potent agonist of the Protease-Activated Receptor 1 (PAR1). This
document delves into the peptide's sequence and structural attributes, its mechanism of action,
and the key signaling pathways it modulates. Furthermore, this guide furnishes detailed
experimental protocols for its synthesis, purification, and biological characterization, alongside
a compilation of quantitative data to facilitate its application in research and drug development.

Core Concepts: Peptide Sequence and Structure

TFLLR-NH2 is a synthetic peptide that mimics the tethered ligand exposed after the proteolytic
cleavage of the N-terminus of the PAR1 receptor by proteases such as thrombin. By mimicking
this endogenous activation mechanism, TFLLR-NH2 provides a valuable tool to study PAR1
signaling in a controlled and direct manner, independent of enzymatic cleavage.

Sequence: Thr-Phe-Leu-Leu-Arg-NH2[1] Molecular Formula: C31Hs3N9Oe[1] Molecular Weight:
647.81 g/mol [1]
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The structure of TFLLR-NH2, with its specific sequence of amino acids, is crucial for its

selective recognition and activation of the PAR1 receptor. The C-terminal amidation enhances

the peptide's stability and efficacy.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of TFLLR-NH2's activity from

various experimental studies.

Cell
Parameter Value Assay Reference
TypelSystem
Cultured Calcium
ECso 1.9 uyM o [1]12]
Neurons Mobilization
Maximal [Caz*]i 196.5 + 20.4 nM Cultured Calcium
Increase (at 10 uMm) Neurons Mobilization
Light
Platelet .
) Dose-dependent  Human Platelets  Transmission
Aggregation
Aggregometry
61.50% mean
o net maximal Human Umbilical  Organ Bath
Vasodilation o
inhibition (at 1 Artery Assay

HM)

Signaling Pathways of PAR1 Activation by TFLLR-

NH2

Upon binding to PAR1, TFLLR-NH2 induces a conformational change in the receptor, leading

to the activation of heterotrimeric G proteins and the initiation of downstream signaling

cascades. The primary signaling pathways activated by PAR1 are mediated by Gaqg/11,

Gal2/13, and Gai.
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End: Quantitative Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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